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Compound of Interest

Compound Name: 2,7-Dimethyloctane

Cat. No.: B085488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,7-Dimethyloctane is a branched-chain alkane hydrocarbon. This document provides a

comprehensive overview of its chemical properties, synonyms, and CAS number. While direct

applications in drug development are not extensively documented in publicly available

literature, this guide furnishes the foundational chemical information and points to its use as a

chemical standard, which can be critical in various research and development settings.

Chemical Identity and Properties
2,7-Dimethyloctane is a saturated hydrocarbon with the chemical formula C10H22. Its

structure consists of an eight-carbon chain (octane) with two methyl group branches at the

second and seventh carbon positions.

Synonyms and Identifiers
A clear identification of chemical compounds is crucial for research and regulatory purposes.

The following table summarizes the key identifiers for 2,7-Dimethyloctane.
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Identifier Type Value

CAS Number 1072-16-8[1]

IUPAC Name 2,7-Dimethyloctane

Common Synonyms Diisoamyl, Diisopentyl[1][2]

Molecular Formula C10H22[1]

Molecular Weight 142.28 g/mol [1]

InChI Key KEVMYFLMMDUPJE-UHFFFAOYSA-N[3]

SMILES CC(C)CCCCC(C)C[3]

Physicochemical Properties
Understanding the physicochemical properties of a compound is essential for its handling,

application, and analysis.

Property Value

Physical State Liquid at room temperature[4]

Boiling Point 160 °C[5]

Melting Point -54 °C[5]

Density 0.724 g/mL[5]

Refractive Index 1.4086[5]

Solubility

Highly soluble in non-polar solvents (e.g.,

hexane, cyclohexane); Poorly soluble in polar

solvents (e.g., water)[4]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2,7-Dimethyloctane is not

readily available in the searched literature, a method for a related compound, 2,6-

dimethyloctane, involves the hydrogenation of geraniol followed by reduction of the resulting
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mixture. A potential, though unconfirmed, synthetic route for 2,7-dimethyloctane could

theoretically be approached via a Grignard reaction, though specific reaction conditions and

yields are not documented.

No detailed experimental protocols for the use of 2,7-Dimethyloctane in biological or drug

development assays were found in the available literature. Its primary documented use is as a

chemical standard.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of publicly available scientific literature detailing any specific

biological activities, mechanisms of action, or involvement in signaling pathways for 2,7-
Dimethyloctane. A related compound, 3-ethyl-2,7-dimethyloctane, has been identified as a

urinary sex pheromone in male mice[6]. However, this finding is not directly transferable to 2,7-
Dimethyloctane.

The primary relevance of 2,7-Dimethyloctane in a biological context appears to be its potential

as a volatile organic compound (VOC). While not directly implicated, the analysis of VOCs is a

growing field in disease diagnostics.

Logical Workflow for Compound Identification
For researchers encountering an unknown compound that is potentially 2,7-Dimethyloctane, a

logical workflow for its identification would involve a combination of chromatographic and

spectroscopic techniques.
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Sample Preparation

Separation and Analysis

Data Interpretation

Confirmation

Biological or Chemical Sample

Gas Chromatography (GC)

Injection

Mass Spectrometry (MS)

Elution

Obtain Mass Spectrum

Ionization and Detection

Compare with Spectral Libraries (e.g., NIST)

Confirmed Identification of 2,7-Dimethyloctane

Positive Match

Compare Retention Time and Mass Spectrum with 2,7-Dimethyloctane Standard

Positive Match

Click to download full resolution via product page

Caption: Workflow for the identification of 2,7-Dimethyloctane.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b085488?utm_src=pdf-body-img
https://www.benchchem.com/product/b085488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,7-Dimethyloctane is a well-characterized branched-chain alkane with established

physicochemical properties. While its direct role in drug development and biological signaling

pathways remains to be elucidated, its availability as a high-purity chemical standard makes it a

valuable tool for analytical and research laboratories. Further research is warranted to explore

any potential biological effects or applications in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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